3-O-Benzoyl 16,26-Dihydroxy Cholesterol

• Molecular Formula: C₃₄H₅₀O₄
• Molecular Weight: 522.76

Description

3-O-Benzoyl 16,26-Dihydroxy Cholesterol (CAS: referenced in TRC B208205) is a sterol derivative structurally modified from cholesterol. Its key features include:

• A benzoyl ester at the 3-hydroxy position of the cholesterol backbone.
• Hydroxyl groups at positions 16 and 26, which are further substituted with mesyl (methylsulfonyl) and trityl (triphenylmethyl) protecting groups in its synthetic form (TRC B208205) .
• Molecular formula: C₄₇H₆₂O₅S (estimated based on substituents).

This compound is synthesized for research purposes, likely to study sterol metabolism, membrane interactions, or bioactive properties. Its functionalization at positions 3, 16, and 26 distinguishes it from natural cholesterol and other hydroxylated sterols.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 3-O-Benzoyl 16,26-Dihydroxy Cholesterol with structurally related sterols and derivatives:

Compound	Substituents	Key Features	Biological Activity	Reference
3-O-Benzoyl 16,26-Dihydroxy Cholesterol	- 3-O-Benzoyl - 16-OH (mesyl-protected) - 26-OH (trityl-protected)	Synthetic derivative; enhanced lipophilicity due to benzoyl and trityl groups.	Not explicitly reported; inferred stability for biochemical studies.
4,13,7a-Dihydroxy Cholesterol	- 4-OH - 13-OH - 7a-OH	Natural/synthetic sterol; multiple hydroxyls enable hydrogen bonding.	Precursor for keto-derivatives with potential antimicrobial activity.
3b,12a-Dihydroxy-5a-Cholanoic Acid	- 3b-OH - 12a-OH	Bile acid; critical for lipid digestion and cholesterol regulation.	Regulates cholesterol homeostasis and gut microbiota.
2,4-Dihydroxyaryl-Substituted Sterols	- 2-OH - 4-OH	Synthetic analogs with varied hydroxyl positions.	Poor antibacterial activity against B. subtilis and C. albicans.
3,4-Dihydroxy Derivatives	- 3-OH - 4-OH	Adjacent dihydroxy groups facilitate hydrogen bonding.	High antimicrobial activity against B. subtilis.

Impact of Substituent Position on Bioactivity

• Adjacent Dihydroxy Groups: Compounds like 3,4-dihydroxy derivatives exhibit superior antimicrobial activity due to intramolecular hydrogen bonding, enhancing target binding .
• Benzoyl vs. Methoxy/Chloro Groups : The 3-O-benzoyl group increases lipophilicity compared to methoxy or chloro substituents, which may improve membrane permeability but reduce solubility .
• Hydroxyl Protection : The mesyl and trityl groups in 3-O-Benzoyl 16,26-Dihydroxy Cholesterol likely stabilize the compound during synthesis but may require deprotection for bioactive studies .

Research Implications and Gaps

• Antidiabetic Potential: Evidence suggests dihydroxy compounds (e.g., benzodioxan hydrazones) show antidiabetic activity . While untested, the target compound’s dihydroxy groups may warrant similar investigations.
• Antimicrobial Activity : The 3,4-dihydroxy configuration’s efficacy against B. subtilis highlights the importance of substitution geometry . Comparative studies could determine if the 16,26-dihydroxy arrangement offers unique advantages.
• Antioxidant Properties: Dihydroxy xanthones outperform Trolox in radical scavenging .